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Compound of Interest

Compound Name: Berenil

Cat. No.: B12357598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of diminazene aceturate, a well-established antitrypanosomal agent with expanding

therapeutic indications. This document is intended to serve as a resource for researchers,

scientists, and professionals involved in drug development, offering detailed data, experimental

methodologies, and visual representations of its molecular interactions.

Chemical and Physical Properties
Diminazene aceturate is an aromatic diamidine, recognized for its therapeutic efficacy against

various protozoan parasites.[1] Its fundamental chemical and physical characteristics are

summarized below.
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Property Value References

Chemical Name

4,4'-

(Diazoamino)dibenzamidine

diaceturate

[2]

Synonyms
Berenil, Diminazene

diaceturate
[1][2]

Molecular Formula C₁₄H₁₅N₇ · 2(C₄H₇NO₃) [3]

Molecular Weight 515.5 g/mol [2]

Appearance Yellow crystalline powder [2][4]

Melting Point 217°C (with decomposition) [2][4]

pKa ~11 (for the amidino groups) [5][6]

Solubility Profile
The solubility of diminazene aceturate is a critical parameter for its formulation and delivery. It

exhibits varied solubility across different solvent systems.
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Solvent Solubility Temperature References

Water
Soluble in 14 parts

(approx. 71.4 mg/mL)
20°C [2][4]

Water
103 mg/mL (199.79

mM)
25°C [7]

Phosphate-Buffered

Saline (PBS, pH 7.2)
~3 mg/mL Not Specified [3]

Ethanol Slightly soluble Not Specified [2][4]

Ethanol Insoluble 25°C [7]

Dimethyl Sulfoxide

(DMSO)
Slightly soluble Not Specified [8]

DMSO 19 mg/mL (36.85 mM) 25°C [7]

Methanol Slightly soluble Not Specified [8]

Ether Very slightly soluble Not Specified [2]

Chloroform Very slightly soluble Not Specified [2]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quantification of diminazene

aceturate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-6-diminazene.pdf
https://lktlabs.com/product/diminazene-aceturate/
https://www.selleck.co.jp/datasheet/diminazene-aceturate-S410401-DataSheet.pdf
https://cdn.caymanchem.com/cdn/insert/18678.pdf
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-6-diminazene.pdf
https://lktlabs.com/product/diminazene-aceturate/
https://www.selleck.co.jp/datasheet/diminazene-aceturate-S410401-DataSheet.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9161027.htm
https://www.selleck.co.jp/datasheet/diminazene-aceturate-S410401-DataSheet.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9161027.htm
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-6-diminazene.pdf
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-6-diminazene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12357598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Data Points References

UV-Visible Spectroscopy
λmax: ~370 nm in aqueous

solution
[2][9]

λmax: 398 nm (first derivative) [9][10]

¹H NMR (in D₂O)
δ 7.5 and 7.7 ppm (aromatic

protons)
[11]

δ 1.92 ppm (methyl protons of

aceturate)
[11]

δ 3.63 ppm (methylene

protons of aceturate)
[11]

Mass Spectrometry
Utilized for confirmation in

biological matrices
[12][13]

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of diminazene aceturate.

Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol outlines the conventional shake-flask method for determining the equilibrium

solubility of diminazene aceturate in aqueous media.[14]
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Workflow for Shake-Flask Solubility Determination

Preparation

Experiment

Analysis

Prepare pH 7.2 buffer solution

Add excess solid to a known volume of buffer

Accurately weigh excess diminazene aceturate

Agitate at a constant temperature (e.g., 25°C) for 24 hours

Allow solution to equilibrate (stand undisturbed)

Withdraw an aliquot of the supernatant

Filter the aliquot (e.g., 0.45 µm filter)

Quantify concentration using a validated HPLC-UV method

Click to download full resolution via product page

Caption: Workflow for determining aqueous solubility via the shake-flask method.
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Determination of pKa by Potentiometric Titration
Potentiometric titration is a standard method for determining the dissociation constant (pKa) of

ionizable compounds like diminazene aceturate.[15][16]
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Workflow for pKa Determination by Potentiometric Titration

Setup

Titration

Data Analysis

Calibrate pH meter with standard buffers

Place drug solution in a beaker with a stir bar

Prepare a standard solution of diminazene aceturate Prepare standardized titrant (e.g., 0.1 M HCl)

Add titrant in small, precise increments

Record pH after each addition

Plot pH versus volume of titrant added

Determine the equivalence point (inflection point)

Calculate pKa from the pH at the half-equivalence point

Click to download full resolution via product page

Caption: Workflow for determining pKa using potentiometric titration.
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UV-Visible Spectrophotometry Analysis
UV-Visible spectrophotometry is a straightforward technique for the quantification of

diminazene aceturate in solution.

Workflow for UV-Visible Spectrophotometry

Preparation Measurement

Analysis

Prepare a series of standard solutions of known concentrations

Measure absorbance of blank, standards, and sample at λmax (~370 nm)

Prepare the unknown sample solution Set spectrophotometer to scan a wavelength range (e.g., 200-500 nm)

Plot a calibration curve (Absorbance vs. Concentration)

Determine the concentration of the unknown sample from the curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using UV-Visible spectrophotometry.

Mechanism of Action and Signaling Pathways
Beyond its direct antiparasitic activity, which involves binding to the kinetoplast DNA of

trypanosomes, diminazene aceturate exhibits significant anti-inflammatory properties.[17][18] It
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has been shown to modulate host immune responses by downregulating the production of pro-

inflammatory cytokines.[17][19]

This immunomodulatory effect is achieved through the inhibition of key intracellular signaling

pathways.[17][18] Specifically, diminazene aceturate has been observed to decrease the

phosphorylation of Mitogen-Activated Protein Kinases (MAPKs) such as ERK, p38, and JNK,

as well as Signal Transducer and Activator of Transcription (STAT) proteins, including STAT1

and STAT3.[17][20] It also affects the NF-κB signaling pathway.[17][18]

Anti-inflammatory Signaling Pathway of Diminazene Aceturate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Diminazene Aceturate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12357598#physicochemical-properties-of-
diminazene-aceturate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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